Cas no 1339912-26-3 (5-Ethylheptanoic acid)

• Product Name: 5-Ethylheptanoic acid
• CAS No: 1339912-26-3
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• CID: 2118777
• PubChem ID: 22273103
• Update Time: 2025-05-20

5-Ethylheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-ethylHeptanoic acid
• 5-Ethylheptanoic acid

• Inchi： 1S/C9H18O2/c1-3-8(4-2)6-5-7-9(10)11/h8H,3-7H2,1-2H3,(H,10,11)
• InChI Key： MDXWSWRGHHKMCH-UHFFFAOYSA-N
• SMILES： OC(CCCC(CC)CC)=O

Computed Properties

• Exact Mass: 158.130679813g/mol
• Monoisotopic Mass: 158.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on 5-Ethylheptanoic acid

Recent Advances in the Study of 1339912-26-3 and 5-Ethylheptanoic Acid in Chemical Biology and Pharmaceutical Research

The chemical compound with the CAS number 1339912-26-3 and the product 5-Ethylheptanoic acid have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are being investigated for their potential applications in drug development, metabolic studies, and as intermediates in synthetic chemistry. This research brief aims to summarize the latest findings related to these compounds, highlighting their significance and potential impact on the industry.

Recent studies have focused on the synthesis and characterization of 1339912-26-3, a compound with potential therapeutic properties. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to elucidate its molecular structure and stability. Preliminary results suggest that this compound may exhibit unique binding affinities to specific biological targets, making it a promising candidate for further drug discovery efforts.

5-Ethylheptanoic acid, on the other hand, has been studied for its role in metabolic pathways and as a building block for more complex molecules. Its unique branched-chain structure has been shown to influence lipid metabolism and energy homeostasis in preclinical models. Recent publications have explored its potential as a modulator of enzyme activity, particularly in the context of fatty acid oxidation and synthesis.

One of the key findings from recent research is the synergistic effect observed when 1339912-26-3 and 5-Ethylheptanoic acid are used in combination. Studies have demonstrated that this combination enhances the bioavailability and efficacy of certain therapeutic agents, opening new avenues for formulation development. Researchers are now investigating the underlying mechanisms responsible for this synergy, with a focus on pharmacokinetics and pharmacodynamics.

In addition to their therapeutic potential, these compounds are also being explored for their applications in material science. For instance, 5-Ethylheptanoic acid has been utilized as a precursor for the synthesis of biodegradable polymers, which are increasingly important in sustainable pharmaceutical packaging. The chemical stability and biocompatibility of these polymers make them attractive alternatives to traditional materials.

Despite these promising developments, challenges remain in the large-scale production and purification of 1339912-26-3 and 5-Ethylheptanoic acid. Current synthesis routes often involve complex steps and low yields, necessitating further optimization. Researchers are actively working on developing more efficient and environmentally friendly methods to address these issues.

In conclusion, the ongoing research on 1339912-26-3 and 5-Ethylheptanoic acid underscores their potential to revolutionize various aspects of chemical biology and pharmaceutical science. From drug discovery to sustainable materials, these compounds offer a wealth of opportunities for innovation. Future studies will likely focus on refining their synthesis, understanding their biological mechanisms, and exploring new applications in medicine and industry.